2-(3-Cyano-2-methoxyphenyl)acetic acid

• IUPAC Name: 2-(3-cyano-2-methoxyphenyl)acetic acid
• InChI: InChI=1S/C10H9NO3/c1-14-10-7(5-9(12)13)3-2-4-8(10)6-11/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: UWPHAWWIJIUYMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C#N)CC(=O)O
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• CAS No.: 1261475-04-0

Description

“2-(3-Cyano-2-methoxyphenyl)acetic acid” is a chemical compound with the molecular formula C10H9NO3. It has a molecular weight of 191.19.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H9NO3/c1-14-10-7(5-9(12)13)3-2-4-8(10)6-11/h2-4H,5H2,1H3,(H,12,13). This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Antimicrobial Derivatives : A series of 1,3,4-thiadiazole derivatives of a related compound, 2-(4-formyl-2-methoxyphenoxy) acetic acid, were synthesized and showed significant antimicrobial activities against several strains of microbes (Noolvi, Patel, Kamboj, & Cameotra, 2016).

Chemical Synthesis and Characterization

• Novel Compound Synthesis : Research includes the synthesis of new compounds like 2-(2-(4-methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic acid, which demonstrates the potential for developing new chemicals (Lichitsky, Komogortsev, & Melekhina, 2022).
• Study of Molecular Structure : Research on compounds like 2-(3-Bromo-4-methoxyphenyl)acetic acid helps in understanding molecular structures and their properties (Guzei, Gunderson, & Hill, 2010).

Application in Organic Synthesis

• Synthesis of Hydroxamic Acids and Ureas : Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement was used for the synthesis of ureas from carboxylic acids, showcasing the versatility of related compounds in organic synthesis (Thalluri, Manne, Dev, & Mandal, 2014).

Environmental and Health Monitoring

• Biomonitoring : The study of compounds like 2-(2-alkoxyethoxy)ethanols and their metabolites, such as 2-(2-alkoxyethoxy)acetic acids, for biomonitoring of exposure in occupational settings, highlights the importance of related chemical compounds in health and environmental safety (Laitinen & Pulkkinen, 2005).

Pharmaceutical Research

• Antioxidation Activities : Studies on compounds like (3-Hydroxy-4-methoxy phenyl) acetic acid for their antioxidation activities indicate the potential pharmaceutical applications of related compounds (Ren, 2004).

Corrosion Inhibition

• Inhibition of Copper Corrosion : Research on acrylamide derivatives, such as 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide, for their effectiveness as corrosion inhibitors in nitric acid solutions of copper, showcases the industrial application of related chemical compounds (Abu-Rayyan et al., 2022).

Safety and Hazards

The safety information for “2-(3-Cyano-2-methoxyphenyl)acetic acid” indicates that it may be harmful if swallowed. It’s important to handle this compound with care, using personal protective equipment and following safety protocols.

Mechanism of Action

Target of Action

This compound is a derivative of cyanoacetic acid and methoxyphenylacetic acid, both of which have been studied for their interactions with various biological targets . .

Mode of Action

As a derivative of cyanoacetic acid and methoxyphenylacetic acid, it may share some of their properties. For instance, cyanoacetic acid derivatives have been used in the synthesis of heterocyclic compounds . Methoxyphenylacetic acid has been studied for its cytotoxic potential . .